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Compound of Interest

Compound Name: 3,6-Dimethyilpicolinic acid

Cat. No.: B1317136

An In-depth Technical Guide to 3,6-
Dimethylpicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,6-Dimethylpicolinic acid, a
substituted pyridine carboxylic acid. Due to the limited availability of extensive research data
specifically on this compound, this document also includes relevant information on closely
related picolinic acid derivatives to offer a broader context for potential applications and areas
of investigation.

Chemical Identity and Properties

3,6-Dimethylpicolinic acid, also known as 3,6-dimethyl-2-pyridinecarboxylic acid, is a
specialty chemical available for research and development purposes.
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Identifier Value Reference
CAS Number 83282-46-6 [11[2][3][41[5]
Molecular Formula CsHsNO2 [5]1[6]
Molecular Weight 151.16 g/mol [6]
Synonyms 3,6-dimethyl-2- 5]

pyridinecarboxylic acid

Synthesis and Preparation

While specific, detailed experimental protocols for the synthesis of 3,6-Dimethylpicolinic acid
are not extensively published in readily accessible literature, a plausible synthetic route can be
conceptualized based on established methods for analogous pyridine carboxylic acids. A
common approach involves the oxidation of the corresponding dimethylpyridine. For instance,
a two-stage process is used to prepare 2,6-pyridinedicarboxylic acid from 2,6-dimethyl-pyridine.
This general principle can be adapted for the synthesis of 3,6-Dimethylpicolinic acid.

Proposed Synthesis Workflow

A potential pathway for the synthesis of 3,6-Dimethylpicolinic acid could start from 2,3,6-
trimethylpyridine. The synthesis would likely involve a selective oxidation of one of the methyl
groups to a carboxylic acid.

2,3,6-trimethylpyridine [Oxidizing Agent] > Selective Oxidation >4 3,6-Dimethylpicolinic acid

Click to download full resolution via product page

Caption: Proposed synthesis of 3,6-Dimethylpicolinic acid.

Experimental Data and Protocols

Currently, there is a notable lack of published, in-depth experimental studies, such as those
detailing biological activities or specific signaling pathway interactions, for 3,6-
Dimethylpicolinic acid. Research in this area appears to be nascent. However, the broader
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class of picolinic acid derivatives has been the subject of various investigations, suggesting
potential avenues for the study of this particular compound.

Context from Related Picolinic Acid Derivatives

To provide a framework for potential research directions, the following table summarizes the
activities of some related picolinic acid compounds.

Compound Key Findings / Application = Reference

An intermediate in the
3,6-dihydroxypicolinic acid microbial metabolism of [7]

picolinic acid.

) o ] Used as a herbicide, pesticide,
3,6-dichloropicolinic acid
and plant growth regulator.

Derivatives have been

investigated as inhibitors of
Dipicolinic acid (Pyridine-2,6- New Delhi Metallo-§3-
dicarboxylic acid) lactamase-1 (NDM-1), a key

enzyme in antibiotic

resistance.

Potential Areas of Research and Application

Given the biological and chemical activities observed in structurally similar molecules, 3,6-
Dimethylpicolinic acid could be a candidate for investigation in several domains:

o Drug Development: As with other picolinic acid derivatives, it could be explored for
antimicrobial or enzyme inhibition properties. The specific substitution pattern of the methyl
groups may confer novel biological activities.

o Agrochemicals: The precedent of 3,6-dichloropicolinic acid suggests that methylated analogs
could also exhibit herbicidal or plant growth-regulating effects.

o Material Science: Picolinic acids can act as ligands in the formation of coordination polymers
and metal-organic frameworks (MOFs), indicating a potential application for 3,6-
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Dimethylpicolinic acid in this field.

Conclusion

3,6-Dimethylpicolinic acid is a chemical compound with established basic identifiers but
remains largely unexplored in terms of its detailed chemical and biological properties. The
information available on related picolinic acid derivatives suggests that it holds potential for
further investigation in drug discovery, agrochemicals, and material science. This guide serves
as a foundational resource for researchers and professionals interested in exploring the
scientific and commercial potential of this molecule. Further experimental studies are
necessary to fully elucidate its characteristics and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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